Cas no 321385-58-4 (5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole)

• Product Name: 5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole
• CAS No: 321385-58-4
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD00138185
• CID: 1449324
• PubChem ID: 1487828
• Update Time: 2025-06-08

5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-(1h-imidazol-1-yl)phenyl]-1h-pyrazole
• 5-(4-(1H-Imidazol-1-yl)phenyl)-1H-pyrazole
• imidazolylphenylpyrazole
• Bionet2_000045
• 5-(4-imidazolylphenyl)pyrazole
• HMS1364C01
• SBB094356
• RP12246
• 1-[4-(1H-pyrazol-5-yl)phenyl]imidazole
• 3-[4-(imidazol-1-yl)phenyl]-2H-pyrazole
• 3-[4-(1H-IMIDAZOL-1-YL)PHENYL]-1H-PYRAZOLE
• 5-[4-(1H-imidazol-1-yl)phenyl]-1H-pyrazole, AldrichCPR
• 3-(4-(1H-Imidazol-1-yl)phenyl)-1H-pyrazole
• 11A-013
• CS-0110779
• F82512
• 321385-58-4
• WMA38558
• 3-[4-(imidazol-1-yl)phenyl]-1H-pyrazole
• MFCD00138185
• AKOS005069458
• 5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole

• MDL： MFCD00138185
• Inchi： 1S/C12H10N4/c1-3-11(16-8-7-13-9-16)4-2-10(1)12-5-6-14-15-12/h1-9H,(H,14,15)
• InChI Key： UFXSELGOGDVWDO-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC(=CC=1)C1=CC=NN1

Computed Properties

• Exact Mass: 210.090546336g/mol
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.6

Experimental Properties

• Melting Point: 199-201°

5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole

Introduction to 5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole (CAS No. 321385-58-4)

5-4-(1H-Imidazol-1-yl)phenyl-1H-pyrazole (CAS No. 321385-58-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazole and pyrazole derivatives, which are well-known for their broad spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 5-4-(1H-imidazol-1-yl)phenyl-1H-pyrazole combines the nitrogen-rich heterocycles imidazole and pyrazole with a phenyl ring, creating a versatile scaffold that can interact with various biological targets.

The synthesis of 5-4-(1H-imidazol-1-yl)phenyl-1H-pyrazole involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the imidazole ring at the 1-position and the phenyl group at the 4-position of the pyrazole core is a critical step in determining the compound's overall biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent research has highlighted the potential of 5-4-(1H-imidazol-1-yl)phenyl-1H-pyrazole as a lead compound in drug discovery. Its ability to modulate various biological pathways has been explored in preclinical studies, demonstrating promising results in inhibiting key enzymes and receptors involved in diseases such as cancer and inflammation. The compound's dual interaction with imidazole and pyrazole moieties allows it to exhibit multiple modes of action, making it a valuable candidate for developing novel therapeutic agents.

In particular, studies have shown that 5-4-(1H-imidazol-1-yl)phenyl-1H-pyrazole exhibits potent inhibitory effects on enzymes such as Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune diseases. The phenyl ring enhances binding affinity by forming hydrophobic interactions with the target proteins, while the imidazole and pyrazole rings contribute to hydrogen bonding and electrostatic interactions. This synergistic effect has led to increased interest in exploring its therapeutic potential for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-4-(1H-imidazol-1-yl)phenyl-1H-pyrazole have also been thoroughly investigated. Its favorable solubility profile and metabolic stability suggest that it could be suitable for oral administration, improving patient compliance. Additionally, computational modeling studies have been conducted to predict its binding affinity and selectivity towards various biological targets, aiding in the rational design of derivatives with enhanced efficacy and reduced side effects.

One of the most exciting aspects of 5-4-(1H-imidazol-1-yphenyl)-1H-pyrazole is its potential in combination therapy. Its ability to interact with multiple targets simultaneously makes it an ideal candidate for synergistic approaches in treating complex diseases. For instance, its combined use with existing chemotherapeutic agents has shown promising results in preclinical models of cancer, where it enhances apoptosis while minimizing toxicity to healthy cells. This underscores the importance of developing multifunctional compounds that can address multiple aspects of a disease simultaneously.

The development of 5-(4-(imidazol-l-yI)phenyl)-lH-pyrazole into a clinical drug is still in progress, but preliminary findings are highly encouraging. Researchers are actively working on optimizing its chemical structure to improve pharmacokinetic properties while maintaining or enhancing its biological activity. Advances in biocatalysis and green chemistry are being leveraged to develop more sustainable synthetic routes, reducing environmental impact without compromising on quality.

The future prospects for 5-(4-(imidazol-l-yI)-phenyl)-lH-pyrazole are bright, with ongoing studies exploring its potential applications in areas beyond oncology and inflammation. Its structural versatility allows it to be modified into derivatives targeting other diseases such as neurodegenerative disorders and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic solutions for patients worldwide.

In conclusion,5-(4-(imidazol-l-yI)-phenyl)-lH-pyrazole (CAS No. 32138558) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its development as a therapeutic agent holds great potential for addressing unmet medical needs across various disease areas. As research continues to uncover new applications for this compound,it is poised to play a pivotal role in shaping future treatment strategies.